Cas no 781676-26-4 (Cycloprop[b]indole-1a(1H)-carboxylicacid, octahydro-, (1aS,2aS,6aS,6bS)-)

Cycloprop[b]indole-1a(1H)-carboxylicacid, octahydro-, (1aS,2aS,6aS,6bS)- structure
781676-26-4 structure
Product Name:Cycloprop[b]indole-1a(1H)-carboxylicacid, octahydro-, (1aS,2aS,6aS,6bS)-
CAS No:781676-26-4
MF:C10H15NO2
MW:181.231602907181
CID:553939
PubChem ID:11321323
Update Time:2025-04-19

Cycloprop[b]indole-1a(1H)-carboxylicacid, octahydro-, (1aS,2aS,6aS,6bS)- Chemical and Physical Properties

Names and Identifiers

    • Cycloprop[b]indole-1a(1H)-carboxylicacid, octahydro-, (1aS,2aS,6aS,6bS)-
    • Cycloprop[b]indole-1a(1H)-carboxylic acid, octahydro-, (1aS,2aS,6aS,6bS)- (9CI)
    • (1aS,2aS,6aS,6bS)-2,2a,3,4,5,6,6a,6b-octahydro-1H-cyclopropa[b]indole-1a-carboxylic acid
    • DTXSID20462242
    • (1aS,2aS,6aS,6bS)-Octahydrocyclopropa[b]indole-1a(1H)-carboxylic acid
    • 781676-26-4
    • Inchi: 1S/C10H15NO2/c12-9(13)10-5-7(10)6-3-1-2-4-8(6)11-10/h6-8,11H,1-5H2,(H,12,13)/t6-,7-,8-,10-/m0/s1
    • InChI Key: PXVURULTRSHFSA-GHCJXIJMSA-N
    • SMILES: OC([C@]12C[C@H]1[C@@H]1CCCC[C@@H]1N2)=O

Computed Properties

  • Exact Mass: 181.110278721g/mol
  • Monoisotopic Mass: 181.110278721g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 49.3Ų
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